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Compound of Interest

Compound Name: Xylobiose

Cat. No.: B8103019 Get Quote

An In-depth Technical Guide to the Core Properties of Xylobiose

For researchers, scientists, and professionals in drug development, a precise understanding of

the fundamental physicochemical properties of molecules is paramount. This guide provides a

focused overview of the molecular weight and chemical formula of xylobiose, a disaccharide of

significant interest in various scientific fields.

Core Molecular Data of Xylobiose
Xylobiose is a disaccharide composed of two xylose units linked by a β(1→4) glycosidic bond.

[1] Its fundamental molecular properties are summarized below.

Property Value Source

Chemical Formula C10H18O9 [1][2][3][4]

Molar Mass 282.24 g/mol [1][2][3][4]

This data is foundational for a range of experimental and theoretical applications, from

calculating molar concentrations for in vitro assays to interpreting mass spectrometry results.

Experimental Protocols
Detailed experimental methodologies for determining the molecular weight and formula of

xylobiose are well-established in the field of analytical chemistry. Key techniques include:
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Mass Spectrometry (MS): This is a primary technique for determining the molecular weight of

a compound. High-resolution mass spectrometry can also provide data to confirm the

elemental composition and thus the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are instrumental in

elucidating the chemical structure of xylobiose, confirming the connectivity of atoms and

thus validating the molecular formula.

Elemental Analysis: This method directly measures the percentage composition of elements

(carbon, hydrogen, oxygen) in a pure sample of xylobiose, which can be used to derive the

empirical and molecular formulas.

Visualization of Core Properties
The logical relationship between the name, chemical formula, and molecular weight of

xylobiose can be represented as follows:

Xylobiose

Chemical Formula
C10H18O9

is represented by

Molecular Weight
282.24 g/mol

corresponds to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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